Cas no 40101-17-5 (1,2-Bis(3-methoxyphenyl)ethane-1,2-dione)

• Product Name: 1,2-Bis(3-methoxyphenyl)ethane-1,2-dione
• CAS No: 40101-17-5
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD00038221
• CID: 89414
• PubChem ID: 24863840
• Update Time: 2025-04-18

1,2-Bis(3-methoxyphenyl)ethane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(3-methoxyphenyl)ethane-1,2-dione
• 3,3-Dimethoxybenzil
• 3,3-Dimethoxydibenzoyl
• m-Anisil
• 3,3'-DIMETHOXYBENZIL
• 1,2-bis(3-methoxyphenyl)-1,2-ethandione
• 1,2-Bis(3-methoxyphenyl)-1,2-ethanedione
• 1,2-Bis-(3-methoxy-phenyl)-ethan-1,2-dion
• 1,2-bis(3-methoxyphenyl)ethandione
• 3,3'dimethoxybenzil
• Bis(3-methoxyphenyl) diketone
• bis(3-methoxyphenyl)ethanedione
• Ethanedione,bis(3-methoxyphenyl)
• m-methoxybenzil
• FT-0628165
• Benzil-based compound, 22
• 1,2-Bis(3-methoxyphenyl)-1,2-ethanedione #
• bis(3-methoxyphenyl)ethane-1,2-dione
• Ethanedione, bis(3-methoxyphenyl)-
• 3,3'-Dimethoxybenzil, 99%
• CHEMBL435109
• A825845
• DTXSID7068213
• BDBM22744
• CS-W012384
• NS00030722
• MFCD00038221
• AKOS015913731
• 40101-17-5
• D78178
• EINECS 254-793-5
• 1,2-Bis-(3-methoxy-phenyl)-ethan-1,2-dione
• 3,3'-dimethoxy benzil
• 1,2-Ethanedione, 1,2-bis(3-methoxyphenyl)-
• PD179156
• AS-64483
• SCHEMBL2156482
• DB-228432

• MDL： MFCD00038221
• Inchi： 1S/C16H14O4/c1-19-13-7-3-5-11(9-13)15(17)16(18)12-6-4-8-14(10-12)20-2/h3-10H,1-2H3
• InChI Key： PJGXOGKIVAJFTE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(C(C1C=CC=C(C=1)OC)=O)=O
• BRN： 2382124

Computed Properties

• Exact Mass: 270.08900
• Monoisotopic Mass: 270.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: powder
• Density: 1.2±0.1 g/cm3
• Melting Point: 82-84 °C (lit.)
• Boiling Point: 442.2±30.0 °C at 760 mmHg
• Flash Point: 197.5±24.6 °C
• Refractive Index: 1.566
• Water Partition Coefficient: Insoluble in water.
• PSA: 52.60000
• LogP: 2.76940
• Solubility: Insoluble
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1,2-Bis(3-methoxyphenyl)ethane-1,2-dione Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)